Cas no 878447-98-4 (N-(3-chloro-2,6-diethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(3-chloro-2,6-diethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 878447-98-4
• MF: C₁₇H₁₉ClN₂OS
• MW: 334.863561868668
• CID: 5949692
• PubChem ID: 9360602
• Update Time: 2025-06-09

N-(3-chloro-2,6-diethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034082417
• 878447-98-4
• Z29338219
• EN300-26591640
• N-(3-chloro-2,6-diethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide

• Inchi： 1S/C17H19ClN2OS/c1-4-11-8-9-14(18)12(5-2)15(11)20-16(21)13-7-6-10-19-17(13)22-3/h6-10H,4-5H2,1-3H3,(H,20,21)
• InChI Key： LMHVDWQWNNFZMQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC)C(=C1CC)NC(C1=CC=CN=C1SC)=O

Computed Properties

• Exact Mass: 334.0906621g/mol
• Monoisotopic Mass: 334.0906621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-2,6-diethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide

Professional Introduction to N-(3-chloro-2,6-diethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 878447-98-4)

N-(3-chloro-2,6-diethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide, identified by its CAS number 878447-98-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural framework of N-(3-chloro-2,6-diethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a chloro substituent at the third position of the phenyl ring and ethyl groups at the second and sixth positions enhances its lipophilicity and interacts favorably with biological targets. Additionally, the methylsulfanyl group at the second position of the pyridine ring introduces a polar moiety, which can influence both solubility and binding affinity.

In recent years, there has been a growing interest in developing novel small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. N-(3-chloro-2,6-diethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide has been explored as a potential lead compound in this context. Its structural features suggest that it may interact with enzymes such as kinases and phosphodiesterases, which are often implicated in diseases like cancer, inflammation, and neurological disorders.

One of the most compelling aspects of this compound is its potential to modulate signaling pathways associated with disease progression. For instance, studies have indicated that analogs with similar structural motifs can inhibit the activity of Janus kinases (JAKs), which play a crucial role in immune responses and hematopoiesis. The chloro and ethyl substituents in N-(3-chloro-2,6-diethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide are thought to enhance binding affinity by optimizing interactions with the active site of target enzymes.

The methylsulfanyl group at the pyridine ring also contributes to the compound's pharmacological profile by influencing its metabolic stability and distribution within biological systems. This feature is particularly important for drug candidates that require prolonged circulation times to achieve therapeutic effects. Additionally, the presence of multiple chiral centers in the molecule allows for the synthesis of enantiomerically pure forms, which can exhibit improved selectivity and reduced side effects.

Emerging research has begun to explore the synthetic pathways for N-(3-chloro-2,6-diethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide, aiming to develop efficient and scalable methods for its production. Advances in catalytic processes have enabled the introduction of functional groups with high precision, allowing chemists to fine-tune the properties of the compound for specific applications. These synthetic strategies are crucial for transitioning promising candidates from laboratory research to clinical development.

The pharmacokinetic properties of N-(3-chloro-2,6-diethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide are also under investigation to ensure its suitability for therapeutic use. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in determining drug efficacy and safety. Preliminary data suggest that the compound exhibits moderate solubility in water and lipids, facilitating its delivery across biological membranes while maintaining stability in vivo.

In conclusion, N-(3-chloro-2,6-diethylphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 878447-98-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research into treating various diseases. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens, compounds like this one hold great potential for improving human health through innovative therapeutic solutions.